Hydrazinecarboxylic acid, 2-(phenylsulfonyl)-, methyl ester

• CAS No.: 58358-57-9
• Molecular Formula: C8H10N2O4S
• Molecular Weight: 230.24 g/mol
• IUPAC Name: methyl N-(benzenesulfonamido)carbamate
• InChI: InChI=1S/C8H10N2O4S/c1-14-8(11)9-10-15(12,13)7-5-3-2-4-6-7/h2-6,10H,1H3,(H,9,11)
• InChI Key: TVLGYHDMPBBIBI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NNS(=O)(=O)C1=CC=CC=C1

Description

Hydrazinecarboxylic acid, 2-(phenylsulfonyl)-, methyl ester is a useful research compound. Its molecular formula is C8H10N2O4S and its molecular weight is 230.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

180 g. (0.2 mole) of methyl carbazate (from hydrazine and dimethyl carbonate) is placed in a liter flask. 20.0 g. (0.24 mole) of sodium bicarbonate and 100 ml. water are added. The mixture is stirred and dropped in 35.2 g. (0.2 mole) of benzene sulfonyl chloride. Then the mixture is stirred for 16 hours. The crystals that have formed are filtered off, washed with water, and dried in air. Yield = 34.5 g.; m.p. 149°-154° C. Upon recrystallization from ethanol 26 g. of material is recovered which melts sharply at 155° C.